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Compound of Interest

Compound Name: 4-Bromoisoquinolin-1(2H)-one

Cat. No.: B1267394

For Immediate Reference: This document provides essential safety and logistical information
for the proper disposal of 4-Bromoisoquinolin-1(2H)-one, tailored for researchers, scientists,
and drug development professionals.

The proper handling and disposal of chemical reagents are paramount to ensuring laboratory
safety and environmental protection. 4-Bromoisoquinolin-1(2H)-one, a halogenated
heterocyclic compound, requires specific disposal procedures due to its potential hazards. This
guide provides a procedural, step-by-step plan for its safe management and disposal.

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is critical to handle 4-Bromoisoquinolin-1(2H)-
one with the appropriate Personal Protective Equipment (PPE). All handling of this compound
should be conducted in a well-ventilated area or a chemical fume hood to minimize inhalation
of dust or vapors.

Key Hazards:

Harmful if swallowed.[1][2]

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2]
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Required Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or goggles.[1]

Hand Protection: Impervious gloves (e.g., nitrile).[1]

Skin and Body Protection: Laboratory coat and, if necessary, additional protective clothing.[1]

Respiratory Protection: Use a dust mask or respirator if ventilation is inadequate or dust is
generated.[1]

In the event of a spill, immediately clear the area. For small spills, use an inert absorbent
material (e.g., sand, vermiculite) to contain the substance. Avoid generating dust.[1] The
collected material should then be placed in a suitable, closed, and labeled container for
disposal.[1] If contamination of drains or waterways occurs, notify emergency services
immediately.[1]

Il. Waste Classification and Segregation

4-Bromoisoquinolin-1(2H)-one is classified as a halogenated organic compound. As such, it
is imperative to segregate this waste from other chemical waste streams to ensure proper
disposal and to prevent dangerous reactions.

Do NOT mix with:

Non-halogenated organic solvents

Agueous waste

Strong oxidizing agents[4]

Incompatible materials as specified in the Safety Data Sheet (SDS)

Waste should be collected in a designated, clearly labeled, and sealed container for
"Halogenated Organic Waste".[5]

lll. Step-by-Step Disposal Protocol
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Disposal of 4-Bromoisoquinolin-1(2H)-one must be carried out in accordance with local,
state, and federal regulations. The primary and recommended method of disposal is through a
licensed hazardous waste disposal company.

e Containerization:

o Carefully transfer the waste 4-Bromoisoquinolin-1(2H)-one and any contaminated
materials (e.g., absorbent pads, disposable labware, contaminated PPE) into a designated
and compatible waste container.

o The container should be clearly labeled with "Hazardous Waste" and the chemical name:
"4-Bromoisoquinolin-1(2H)-one".

o Ensure the container is tightly sealed to prevent leaks or spills.[1]
e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.[1]

o The storage area should be away from incompatible materials and foodstuffs.[1]

o Observe any specific storage temperature requirements; for the pure compound, storage
at 2-8°C is recommended.

o Documentation:

o Maintain a detailed log of the accumulated waste, including the chemical name, quantity,
and date of accumulation. This is crucial for regulatory compliance and for the waste
disposal contractor.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Provide the EHS office with the completed waste log and any relevant Safety Data Sheets.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1267394?utm_src=pdf-body
https://www.benchchem.com/product/b1267394?utm_src=pdf-body
https://www.benchchem.com/product/b1267394?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR14319_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR14319_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR14319_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o The waste will be disposed of at an authorized hazardous or special waste collection
point.[1]

IV. Data Summary

The following table summarizes key quantitative data for 4-Bromoisoquinolin-1(2H)-one.

Property Value Source
Molecular Formula CoHeBrNO [2]
Molecular Weight 208.05 g/mol

Melting Point 40-43 °C

Boiling Point 280-285 °C

Flash Point > 110 °C (> 230 °F) [4]

CAS Number 1532-97-4 [2]

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-
Bromoisoquinolin-1(2H)-one.
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Figure 1: Disposal Workflow for 4-Bromoisoquinolin-1(2H)-one

Click to download full resolution via product page

Caption: Disposal Workflow for 4-Bromoisoquinolin-1(2H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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